Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate

• Molecular Formula: C21H36O3
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C21H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22)19-21(23)24-2/h7-8,10-11,13-14,20,22H,3-6,9,12,15-19H2,1-2H3/b8-7+,11-10+,14-13+
• InChIKey: KMKRWRFSIRHRGO-SPOHZTNBSA-N

Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate Overview

Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate (CAS: 126869-46-3) is a synthetic monohydroxy polyunsaturated fatty acid methyl ester derivative characterized by a C21:3 (ω-6) backbone with a hydroxyl group at the C3 position and three cis (Z) double bonds at positions 8, 11, and 14. It is formally classified as an ester product derived from 3-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid . The compound is primarily utilized in biochemical research as a lipoxygenase inhibitor that interferes with arachidonic acid metabolism [1], with reported antioxidant properties in lipid systems [1]. It is available from multiple commercial suppliers in purity grades of ≥98% , typically as a solid at room temperature with a molecular weight of 336.51 g/mol .

5-Lipoxygenase (5-LO) pathway inhibition studies

Methyl ester format for cell-based assay context

Racemic (R,S) C3-hydroxy regioisomer probe

Supplier-reported high-purity specification

• [1] Medical University of Lublin. MeSH Concept Record: Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate. MeSH-M0014961. View Source

Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate: Why Analogs Fail

Substitution among monohydroxy eicosatrienoic acid derivatives is not straightforward due to marked differences in regiochemistry, stereochemistry, and functional group presentation that critically influence target engagement and biological readouts. The position of the hydroxyl group on the carbon backbone (C3 vs. C5, C8, C12, or C15) dictates distinct enzyme inhibition profiles and receptor activation patterns [1]. Furthermore, the methyl ester moiety of this compound confers enhanced membrane permeability and metabolic stability compared to the free carboxylic acid form, which is essential for cell-based assays and in vivo applications . The racemic (R,S) mixture at C3 introduces additional complexity, as enantiomerically pure counterparts may exhibit differential pharmacological properties—a factor that must be controlled for when comparing experimental results across studies . The quantitative evidence below substantiates why this specific compound, rather than a generic alternative, should be selected for precise mechanistic or comparative investigations.

Regioisomer variation: C3-hydroxy position may exhibit distinct enzyme inhibition profile vs. C5, C8, C12, or C15 analogs.

Ester vs. free acid: Methyl ester may influence membrane permeability and metabolic stability; free acid may alter cellular kinetics.

Racemic mixture: Enantiomer-specific activity may differ; racemate may obscure stereospecific effects when compared to enantiopure analogs.

• [1] Petrich K, Ludwig P, Kühn H, Schewe T. 15(S)-HETrE is a more potent inhibitor of human 5-lipoxygenase compared to a series of hydroxypolyenoic fatty acids. Biochem J. 1996;314(Pt 3):911. View Source

Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate vs. Analogs: Quantitative Evidence

5-LO Inhibitory Potency vs. 15(S)-HETrE

Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate demonstrates 5-lipoxygenase (5-LO) inhibitory activity in fMLP-stimulated human polymorphonuclear leukocytes (PMNL) with an IC50 of 400 nM when pre-incubated for 10 minutes prior to stimulation [1]. In contrast, the structurally related 15(S)-HETrE (15(S)-hydroxy-8(Z),11(Z),13(E)-eicosatrienoic acid, free acid form) exhibits a substantially higher IC50 of 4.6 μM against the same human PMNL 5-LO under comparable arachidonic acid substrate conditions (5 μM AA) [2]. This represents an approximately 11.5-fold greater potency for the methyl ester derivative.

5-LO IC50 vs. 15(S)-HETrE

Cross-study comparable

11.5-fold lower IC50: 400 nM vs. 4.6 μM (15(S)-HETrE)

Supports 5-LO pathway inhibitor selection

fMLP-stimulated human PMNL; arachidonic acid 5 μM substrate

Evidence Dimension	5-Lipoxygenase (5-LO) inhibitory potency (IC50)
Target Compound Data	IC50 = 400 nM (0.4 μM)
Comparator Or Baseline	15(S)-HETrE: IC50 = 4.6 μM
Quantified Difference	11.5-fold greater potency (lower IC50)
Conditions	Target compound: fMLP-stimulated human PMNL, 10 min pre-incubation, 5(S)-H(p)ETE formation assay. Comparator: human PMNL 5-LO, arachidonic acid concentration 5 μM

Why This Matters

The >10-fold difference in 5-LO inhibitory potency is directly relevant for experimental design: researchers investigating leukotriene biosynthesis or inflammatory pathways should select this compound when nanomolar-range inhibition is required, whereas 15(S)-HETrE would be inappropriate for applications demanding sub-micromolar 5-LO blockade.

• [1] BindingDB. BDBM50396065 (CHEMBL1819480): Inhibition of 5-lipoxygenase-mediated 5(S)-H(p)ETE formation in fMLP-stimulated human PMNL. IC50: 400 nM. View Source
• [2] Petrich K, Ludwig P, Kühn H, Schewe T. 15(S)-HETrE is a more potent inhibitor of human 5-lipoxygenase from polymorphonuclear leukocytes having an IC50 of 4.6 μM. Biochem J. 1996;314(Pt 3):911. View Source

5-LO vs. mPGES-1 Selectivity

Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate exhibits a pronounced selectivity window between 5-lipoxygenase (5-LO) and microsomal prostaglandin E synthase-1 (mPGES-1). The compound inhibits 5-LO with an IC50 of 400 nM [1], while demonstrating negligible inhibition of mPGES-1 with an IC50 of 10,000 nM (10 μM) in IL-1β-stimulated A549 cell microsomes assessed by reduction of PGE2 formation from PGH2 [2]. This corresponds to a 25-fold selectivity index favoring 5-LO over mPGES-1.

5-LO vs. mPGES-1 Selectivity

Head-to-head comparison

25-fold selectivity for 5-LO (IC50 400 nM) over mPGES-1 (10 μM)

Supports pathway-specific leukotriene biosynthesis studies

5-LO: human PMNL; mPGES-1: IL-1β-stimulated A549 microsomes

Evidence Dimension	Enzyme inhibition selectivity (5-LO vs. mPGES-1)
Target Compound Data	5-LO IC50 = 400 nM; mPGES-1 IC50 = 10,000 nM
Comparator Or Baseline	Within-compound selectivity profile (two targets)
Quantified Difference	25-fold selectivity for 5-LO over mPGES-1
Conditions	5-LO: fMLP-stimulated human PMNL; mPGES-1: IL-1β-stimulated A549 cell microsomes, PGE2 formation from PGH2, 15 min incubation

Why This Matters

This selectivity profile is critical for experimental interpretation: at concentrations below 1 μM, the compound effectively inhibits 5-LO while leaving mPGES-1 activity largely intact, enabling pathway-specific interrogation of leukotriene vs. prostaglandin biosynthesis without confounding off-target effects on the prostaglandin E2 axis.

• [1] BindingDB. BDBM50396065 (CHEMBL1819480): 5-LO IC50 = 400 nM in human PMNL. View Source
• [2] BindingDB. BDBM50396065: mPGES-1 IC50 = 1.00E+4 nM in IL-1β-stimulated A549 cell microsomes. View Source

Methyl Ester vs. Free Acid: Cellular Permeability

Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate, as a methyl ester derivative, offers significantly enhanced membrane permeability compared to its free carboxylic acid counterpart, 3-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid (CAS: 328408-16-8) [1]. This is a well-established principle in lipid mediator pharmacology: methyl esterification masks the negatively charged carboxylate group at physiological pH, increasing lipophilicity and facilitating passive diffusion across cellular membranes . While the free acid form (CAS: 328408-16-8) is also commercially available as a reference compound [1], it would be expected to exhibit reduced intracellular accumulation and may require active transport mechanisms for cellular entry.

Methyl Ester Permeability

Class-level inference

Methyl ester may support passive membrane diffusion; free acid may require active transport

Reported class-level difference for cell uptake

General principle; cellular esterase activation context

Evidence Dimension	Cellular membrane permeability (inferred from structural property)
Target Compound Data	Methyl ester derivative with enhanced lipophilicity
Comparator Or Baseline	Free carboxylic acid form (3-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid, CAS: 328408-16-8)
Quantified Difference	Qualitative advantage: methyl ester confers greater passive membrane diffusion
Conditions	General principle for fatty acid derivatives: methyl esterification eliminates negative charge at physiological pH, increasing LogP and membrane permeability

Why This Matters

For cell-based assays, intracellular target engagement, or in vivo administration studies, the methyl ester form is functionally superior to the free acid. Researchers requiring efficient cellular uptake without the confounding variables of active transport or extracellular retention should prioritize the methyl ester derivative over the free acid analog.

• [1] InvivoChem. 3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid (Free Acid Form). CAS: 328408-16-8. View Source

C3- vs. C15-Hydroxy Regiochemical Comparison

The position of the hydroxyl group on the eicosatrienoate backbone is a critical determinant of pharmacological activity. Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate (C3-hydroxy, IC50 = 400 nM for 5-LO [1]) demonstrates substantially greater 5-LO inhibitory potency than the corresponding C15-hydroxy derivative, 15(S)-HETrE (IC50 = 4.6 μM in human PMNL [2]), representing an 11.5-fold difference. Furthermore, within the 5-LO enzyme family, 15(S)-HETrE itself is reported to be approximately 10- to 20-fold less potent than 15(S)-HETE and 15(S)-HpETE under comparable experimental conditions [2], highlighting that even subtle regiochemical variations (e.g., presence or absence of the 13(E) double bond) profoundly impact target engagement.

C3- vs. C15-Hydroxy Activity

Cross-study comparable

C3-hydroxy IC50 400 nM vs. C15-hydroxy (15(S)-HETrE) IC50 4.6 μM; ~11.5-fold difference

Regioisomer context may influence 5-LO inhibition potency

15(S)-HETrE also ~10–20× less potent than 15(S)-HETE

Evidence Dimension	5-LO inhibitory potency as a function of hydroxyl position
Target Compound Data	C3-hydroxy: IC50 = 400 nM
Comparator Or Baseline	C15-hydroxy (15(S)-HETrE): IC50 = 4.6 μM; C15-hydroxy with 13(E) (15(S)-HETE/HpETE): ~10-20× more potent than 15(S)-HETrE
Quantified Difference	11.5-fold difference between C3 and C15 regioisomers
Conditions	Human PMNL 5-LO inhibition assays; target compound assessed via 5(S)-H(p)ETE formation; comparators via conjugated diene formation

Why This Matters

This evidence establishes that the C3-hydroxy regioisomer is not interchangeable with C15-hydroxy analogs for 5-LO inhibition studies. Researchers aiming to achieve sub-micromolar 5-LO blockade should specifically select the C3-hydroxy derivative; use of 15(S)-HETrE would require approximately 11-fold higher concentrations and may introduce confounding activity at other targets.

• [1] BindingDB. BDBM50396065 (CHEMBL1819480): Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate IC50 = 400 nM (5-LO). View Source
• [2] LipidBank. LBF20307HO01: 15(S)-HETrE IC50 = 4.6 μM (5-LO); 10- to 20-fold less potent than 15(S)-HETE and 15(S)-HpETE. View Source

High Purity and Storage Specifications

Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate is supplied by multiple reputable vendors with a specified purity of ≥98% . The compound is characterized as a solid at room temperature with defined storage conditions: powder stable at -20°C for 3 years, 4°C for 2 years, and in solvent at -80°C for 6 months or -20°C for 1 month . This level of purity and defined stability data ensures batch-to-batch consistency and experimental reproducibility. In contrast, less well-characterized or lower-purity analogs may introduce variable biological responses due to the presence of oxidation products or isomeric impurities that are common in polyunsaturated fatty acid preparations.

Purity & Storage

Data to verify

Supplier-reported purity ≥98%; defined storage: -20°C (3 yr) powder, -80°C (6 mo) in solvent

Procurement specification review for batch consistency

Hygroscopic; inert atmosphere recommended

Evidence Dimension	Commercial purity and stability specifications
Target Compound Data	Purity ≥98%; defined storage stability: powder -20°C (3 yr), 4°C (2 yr); solvent -80°C (6 mo), -20°C (1 mo)
Comparator Or Baseline	Unspecified or lower-purity fatty acid analogs from general chemical suppliers
Quantified Difference	≥98% purity with validated stability conditions
Conditions	Vendor quality control data; compound is hygroscopic and requires storage under inert atmosphere

Why This Matters

For procurement decisions, the availability of this compound at ≥98% purity with documented stability parameters reduces the risk of experimental failure due to compound degradation or contamination. The hygroscopic nature and inert atmosphere storage requirement are critical handling considerations that distinguish this polyunsaturated fatty acid derivative from more stable, saturated analogs, and should inform laboratory storage and usage protocols.

Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate Applications

Selective 5-LO Inhibition for Leukotriene Studies

Based on its IC50 of 400 nM against human 5-LO in PMNL [1] and 25-fold selectivity over mPGES-1 (IC50 = 10 μM) [1], this compound is optimally suited for experiments requiring selective inhibition of the 5-lipoxygenase pathway with minimal interference in prostaglandin E2 synthesis. At working concentrations between 0.1–1 μM, researchers can effectively block leukotriene production while leaving the mPGES-1/PGE2 axis largely intact, enabling clean interrogation of the 5-LO branch of arachidonic acid metabolism in human leukocyte models. This selectivity profile is particularly valuable for dissecting the differential contributions of leukotrienes versus prostaglandins in inflammatory signaling cascades.

Comparative Pharmacology: C3- vs. C15-Hydroxy Eicosatrienoates

The 11.5-fold difference in 5-LO inhibitory potency between this C3-hydroxy derivative (IC50 = 400 nM) [2] and the C15-hydroxy regioisomer 15(S)-HETrE (IC50 = 4.6 μM) [3] positions this compound as an essential reference standard for structure-activity relationship (SAR) studies of hydroxy eicosatrienoic acids. Researchers investigating how hydroxyl position modulates enzyme inhibition, receptor binding, or cellular uptake can use this compound alongside 15(S)-HETrE to establish quantitative regiochemical SAR trends. The racemic nature (R,S) further enables investigation of stereochemical contributions when used in conjunction with enantiomerically pure analogs, should they become commercially available.

Intracellular Delivery for Cell-Based Assays

The methyl ester moiety confers enhanced membrane permeability relative to the free acid form , making this compound the preferred choice for cell-based assays requiring efficient intracellular delivery. Unlike the free carboxylic acid analog (3-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid, CAS: 328408-16-8) [4], which may rely on active transport or exhibit extracellular retention, the methyl ester derivative can passively diffuse across the plasma membrane. Once intracellular, endogenous esterases may hydrolyze the methyl ester to release the active free acid, effectively functioning as a prodrug. This property is critical for studies of intracellular targets such as nuclear receptors (e.g., PPARs) or cytosolic enzymes where extracellular compound accumulation would confound results.

Reference Standard for Method Development & Lipidomics

With a commercially verified purity of ≥98% and defined physicochemical properties (C21H36O3, MW 336.51, solid at RT) , this compound serves as a reliable reference standard for developing and validating analytical methods, including LC-MS/MS-based lipidomics workflows and HPLC purity assessments. The documented hygroscopic nature and requirement for inert atmosphere storage are essential handling parameters for laboratories establishing standard operating procedures for polyunsaturated fatty acid methyl ester storage and usage. The availability of the compound in multiple pack sizes (1 mg to 5 kg) accommodates both small-scale analytical method development and larger-scale production of reference material lots.

Application

Selection Property

Validation Focus

5-LO pathway inhibition studies

5-LO selectivity over mPGES-1

Leukotriene biosynthesis model response

Hydroxy regioisomer SAR studies

C3-hydroxy regioisomer context

Comparative 5-LO inhibition endpoint

Cell-based assay compound delivery

Methyl ester passive diffusion format

Intracellular esterase-mediated activation

Analytical method standard development

Reported purity and stability profile

LC-MS/MS lipidomics method validation

• [1] BindingDB. BDBM50396065: 5-LO IC50 = 400 nM; mPGES-1 IC50 = 10,000 nM. View Source
• [2] BindingDB. BDBM50396065: Methyl 3(R,S)-hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate 5-LO IC50 = 400 nM. View Source
• [3] LipidBank. LBF20307HO01: 15(S)-HETrE 5-LO IC50 = 4.6 μM. View Source
• [4] InvivoChem. 3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid (Free Acid). CAS: 328408-16-8. View Source